Cas no 81927-12-0 (Benzyl 2,2,2-trichloroacetimidate)

• Product Name: Benzyl 2,2,2-trichloroacetimidate
• CAS No: 81927-12-0
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 1080395
• Update Time: 2023-08-03

Benzyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

• DIETHYL OXALACETATE,POTASSIUM SALT
• Benzyl 2,2,2-trichloroacetimidate
• Benzyl trichloroacetimidate
• Benzyltrichloroacetimidate
• benzyl 2,2,2-trichloroethanimidate
• Trichloroacetimidic Acid Benzyl Ester
• benzyl trichloroacetoimidate
• Ethanimidic acid, 2,2,2-trichloro-, phenylmethyl ester
• 2,2,2-trichloro-1-(phenylmethoxy)ethanimine
• 2,2,2-Trichloroacetimidic acid benzyl ester
• benzyl 2,2,2-trichloroethanecarboximidate
• benzyl trichloracetimidate
• HUZCTWYDQ

• Inchi： 1S/C9H8Cl3NO/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5,13H,6H2
• InChI Key： HUZCTWYDQIQZPM-UHFFFAOYSA-N
• SMILES： ClC(C(=N)OCC1C=CC=CC=1)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1